Cas no 896361-31-2 (N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-methanesulfonylbenzamide)

• Product Name: N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-methanesulfonylbenzamide
• CAS No: 896361-31-2
• MF: C₂₁H₁₆N₂O₄S₂
• MW: 424.492742538452
• CID: 5797066
• Update Time: 2025-05-23

N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-methanesulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• MTASNFSUNKKKKJ-UHFFFAOYSA-N
• N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-methanesulfonylbenzamide

• Inchi： 1S/C21H16N2O4S2/c1-29(26,27)19-9-5-2-6-14(19)20(25)22-13-10-11-17(24)15(12-13)21-23-16-7-3-4-8-18(16)28-21/h2-12,23H,1H3,(H,22,25)/b21-15+
• InChI Key： IJNXYAUCUNIFIC-RCCKNPSSSA-N
• SMILES： C(NC1C=CC(=O)/C(=C2\NC3=CC=CC=C3S\2)/C=1)(=O)C1=CC=CC=C1S(C)(=O)=O

Additional information on N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-methanesulfonylbenzamide

Research Brief on N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-methanesulfonylbenzamide (CAS: 896361-31-2)

N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-methanesulfonylbenzamide (CAS: 896361-31-2) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzothiazole and methanesulfonylbenzamide moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have explored its pharmacological properties, mechanism of action, and potential clinical applications, making it a subject of intense research interest.

The primary focus of recent research on N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-methanesulfonylbenzamide has been its role as a potent inhibitor of specific kinases and other signaling proteins. In vitro and in vivo studies have demonstrated its ability to selectively target key pathways involved in inflammation, cancer, and neurodegenerative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in inhibiting the activity of a critical kinase implicated in tumor progression, with IC50 values in the nanomolar range. This suggests its potential as a lead compound for the development of next-generation anticancer therapies.

Another significant area of investigation has been the compound's pharmacokinetic and pharmacodynamic properties. Recent preclinical studies have evaluated its bioavailability, metabolic stability, and toxicity profile. Data from these studies indicate that N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-methanesulfonylbenzamide exhibits favorable drug-like properties, including good oral absorption and moderate plasma protein binding. However, further optimization may be required to enhance its metabolic stability and reduce potential off-target effects.

In addition to its therapeutic potential, researchers have also explored the structural-activity relationship (SAR) of this compound. Modifications to the benzothiazole and methanesulfonylbenzamide groups have been investigated to improve its potency and selectivity. A recent SAR study published in Bioorganic & Medicinal Chemistry Letters identified several derivatives with enhanced inhibitory activity and reduced cytotoxicity, paving the way for the development of more effective analogs.

Despite these promising findings, challenges remain in the clinical translation of N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-methanesulfonylbenzamide. Issues such as formulation stability, scalability of synthesis, and long-term safety need to be addressed in future studies. Nevertheless, the compound's unique chemical structure and biological activity make it a valuable candidate for further research and development in the field of chemical biology and drug discovery.

In conclusion, N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-methanesulfonylbenzamide (CAS: 896361-31-2) represents a promising small molecule with diverse therapeutic applications. Ongoing research efforts are focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its potential in clinical settings. As the field advances, this compound may emerge as a key player in the development of novel treatments for various diseases.